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Compound of Interest

Compound Name: 2-Chlorophenoxyacetic acid

Cat. No.: B166435

This technical guide provides a comprehensive toxicological profile of 2-Chlorophenoxyacetic
acid (2-CPA), a synthetic auxin herbicide and plant growth regulator. Designed for researchers,
scientists, and professionals in drug development and toxicology, this document synthesizes
key data on its toxicokinetics, toxicodynamics, and various toxicity endpoints. The information
presented herein is grounded in authoritative sources to ensure scientific integrity and support
further investigation and risk assessment.

Introduction to 2-Chlorophenoxyacetic Acid

2-Chlorophenoxyacetic acid is a member of the phenoxyalkanoic acid class of herbicides. It
functions by mimicking the plant growth hormone indole-3-acetic acid (IAA), leading to
uncontrolled and disorganized plant growth, ultimately resulting in the death of susceptible
plant species. While effective as a herbicide, its potential for unintended biological effects
necessitates a thorough understanding of its toxicological profile.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2-CPA is fundamental to interpreting
its toxicological behavior, including its absorption, distribution, and environmental fate.
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Property Value

Chemical Formula CsH7CIOs

Molar Mass 186.59 g/mol

Appearance White to off-white crystalline solid
Melting Point 148-150 °C

Water Solubility 1l.1g/Lat20°C

Log P (octanol-water partition coefficient) 1.48

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

The toxicokinetics of 2-CPA dictate its concentration and persistence in biological systems,
which are critical determinants of its potential toxicity.

Absorption: 2-CPA can be absorbed through oral, dermal, and inhalation routes. Oral
absorption is generally rapid and efficient. Dermal absorption is typically lower but can be a
significant route of exposure for agricultural workers.

Distribution: Following absorption, 2-CPA is distributed throughout the body, with the highest
concentrations typically found in the kidneys and liver, the primary organs involved in its
metabolism and excretion. It has a low potential for bioaccumulation in fatty tissues due to its
relatively low Log P value.

Metabolism: The metabolism of 2-CPA is limited in mammals. The primary metabolic pathway
involves conjugation with amino acids, such as taurine and glutamic acid, to form water-soluble
conjugates that are more readily excreted.

Excretion: The majority of absorbed 2-CPA is rapidly excreted in the urine, largely as the
unchanged parent compound and its amino acid conjugates. The elimination half-life is
relatively short, typically in the range of a few hours.
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Figure 1: A simplified workflow of the toxicokinetics of 2-Chlorophenoxyacetic acid.

Toxicodynamics: Mechanisms of Toxicity

The primary mechanism of action of 2-CPA in plants involves its activity as a synthetic auxin. In
mammals, the mechanisms of toxicity are less well-defined but are thought to involve oxidative
stress and disruption of cellular processes at high concentrations.

Oxidative Stress: Studies have suggested that exposure to high levels of phenoxy herbicides
can induce oxidative stress by increasing the production of reactive oxygen species (ROS) and
depleting endogenous antioxidants. This can lead to cellular damage, including lipid
peroxidation, protein oxidation, and DNA damage.
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Figure 3: A workflow diagram for the Ames Test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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